
An In-depth Technical Guide to Methyl Sulfate
and its Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl sulfate

Cat. No.: B1214279 Get Quote

This technical guide provides a comprehensive overview of methyl sulfate, a term that

encompasses several key chemical compounds, primarily dimethyl sulfate (DMS) and

monomethyl sulfate (MMS). This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on their chemical identifiers,

properties, synthesis, and applications, with a focus on experimental procedures and reaction

pathways.

Chemical Identifiers and Nomenclature
The term "methyl sulfate" can refer to distinct but related chemical entities. The principal

compounds are dimethyl sulfate ((CH₃)₂SO₄) and monomethyl sulfate (CH₃OSO₃H), also

known as methyl hydrogen sulfate. The anion of the latter, CH₃OSO₃⁻, is also referred to as the

methyl sulfate anion. For clarity, this guide will address both dimethyl sulfate and

monomethyl sulfate.

Table 1: Chemical Identifiers for Dimethyl Sulfate (DMS)
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Identifier Value

CAS Number 77-78-1[1]

Preferred IUPAC Name Dimethyl sulfate[1]

Synonyms Sulfuric acid dimethyl ester, Me₂SO₄, DMSO₄[1]

Molecular Formula C₂H₆O₄S[1]

InChI InChI=1S/C2H6O4S/c1-5-7(3,4)6-2/h1-2H3[1]

InChIKey VAYGXNSJCAHWJZ-UHFFFAOYSA-N[1]

SMILES COS(=O)(=O)OC[1]

EC Number 201-058-1

PubChem CID 6497[1]

Table 2: Chemical Identifiers for Monomethyl Sulfate
(MMS) and its Anion/Salts
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Identifier
Monomethyl
Sulfate (Acid)

Methyl Sulfate
(Anion)

Sodium Methyl
Sulfate (Salt)

CAS Number 75-93-4[2] 21228-90-0 512-42-5

Preferred IUPAC

Name

Methyl hydrogen

sulfate
Methyl sulfate Sodium methyl sulfate

Synonyms
Methylsulfuric acid,

Methyl bisulfate[2]

Methyl sulfate(1-),

Methyl sulfate anion

Sulfuric acid

monomethyl ester

sodium salt

Molecular Formula CH₄O₄S[2] CH₃O₄S⁻ CH₃NaO₄S

InChI

InChI=1S/CH4O4S/c1

-5-6(2,3)4/h1H3,

(H,2,3,4)[2]

InChI=1S/CH4O4S/c1

-5-6(2,3)4/h1H3,

(H,2,3,4)/p-1

InChI=1S/CH4O4S.N

a/c1-5-6(2,3)4;/h1H3,

(H,2,3,4);/q;+1/p-1

InChIKey
JZMJDSHXVKJFKW-

UHFFFAOYSA-N[2]

JZMJDSHXVKJFKW-

UHFFFAOYSA-M

DZXBHDRHRFLQCJ-

UHFFFAOYSA-M

SMILES COS(=O)(=O)O[2] COS(=O)(=O)[O-]
[Na+].COS([O-])

(=O)=O[3]

PubChem CID 6412 4694097 10567

Physicochemical and Toxicological Properties
The physical, chemical, and toxicological properties of dimethyl sulfate and monomethyl
sulfate differ significantly, impacting their handling and application.

Table 3: Comparative Properties of Dimethyl Sulfate and
Monomethyl Sulfate
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Property Dimethyl Sulfate (DMS) Monomethyl Sulfate (MMS)

Molecular Weight 126.13 g/mol [1] 112.11 g/mol [2]

Appearance Colorless, oily liquid[1]
Colorless to pale yellow

liquid[2]

Odor Faint, onion-like[1] Pungent[2]

Melting Point -32 °C[1] < -30 °C

Boiling Point 188 °C (decomposes)[1] 77-79 °C @ 2 Torr

Density 1.33 g/mL[1] ~1.45 g/mL

Solubility in Water Reacts (hydrolyzes)[1] Highly soluble[2]

Flash Point 83 °C (182 °F) Not available

Toxicity
Highly toxic, carcinogenic,

mutagenic[1]

Corrosive, toxic; not

considered genotoxic

LD₅₀ (oral, rat) 205-440 mg/kg Not available

Reaction Pathways and Mechanisms
Dimethyl sulfate is a potent methylating agent, primarily acting through an Sₙ2 mechanism. It

readily reacts with various nucleophiles. A key reaction is its hydrolysis, which proceeds via

monomethyl sulfate as an intermediate.

Sₙ2 Methylation Pathway
Dimethyl sulfate transfers a methyl group to a nucleophile (Nu⁻), with the methyl sulfate
anion acting as a good leaving group. This reaction is fundamental to its use in organic

synthesis.
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Reactants

Transition State

Products
CH₃-O-SO₂(O)-CH₃

(Dimethyl Sulfate)

[Nu---CH₃---O-SO₂(O)-CH₃]⁻

Sₙ2 Attack

Nu⁻
(Nucleophile)

Sₙ2 Attack

Nu-CH₃

(Methylated Product)

Bond Formation/
Bond Cleavage

⁻O-SO₂(O)-CH₃

(Methyl Sulfate Anion)

Bond Formation/
Bond Cleavage

Dimethyl Sulfate
((CH₃)₂SO₄) + H₂O

Monomethyl Sulfate
(CH₃OSO₃H)

k₁ (fast)

+ Methanol
(CH₃OH)

+ H₂O Sulfuric Acid
(H₂SO₄)

k₂ (slow)

+ Methanol
(CH₃OH)
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Start: RNA Sample

1. Fold RNA in Buffer
(Native vs. Denatured)

2. Modify with DMS
(Methylates accessible A & C)

3. Quench Reaction &
Purify RNA

4. Anneal Radiolabeled Primer

5. Reverse Transcription
(Stops at methylated bases)

6. Denaturing PAGE
(Separate cDNA fragments)

7. Analyze Gel
(Identify protected regions)

End: Structural Map

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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